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Compound of Interest

2-chloro-N-

Compound Name: [(dimethylcarbamoyl)methyl]aceta
mide

CAS No.: 125794-22-1

Cat. No.: B2939297

Get Quote

Introduction & Chemical Profile[1][2][3][4][5]

2-chloro-N-[(dimethylcarbamoyl)methyl]acetamide (CAS: 125794-22-1) is a bifunctional
reagent utilized in solid-phase peptide synthesis (SPPS) and library generation. Its structure

features an electrophilic

-chloroacetyl group capable of undergoing

displacement, coupled to a hydrophilic glycine dimethylamide moiety.

Key Chemical Attributes[1][2][4][5][6][7][8]

e Formula:
¢ Molecular Weight: 178.62 g/mol

e Structure:
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e Functionality:

o Electrophile: The chloroacetyl group reacts with nucleophiles (primary amines, secondary
amines, thiols, selenols).

o Solubility Tag: The C-terminal dimethylamide (

) acts as a polar, non-ionizable capping group, enhancing the solvation of hydrophobic
sequences in aqueous and organic media.

o Spacer: The internal glycine unit provides steric flexibility, reducing aggregation during

synthesis.

Primary Applications

o Cysteine Capping/Tagging: Irreversible alkylation of cysteine residues to prevent disulfide
bond formation or to introduce a polar tag.

¢ N-Terminal Functionalization: Creation of

-alkylated peptide backbones (peptoid-peptide hybrids) via "sub-monomer" type reactions.
o Fragment-Based Drug Discovery (FBDD): Incorporation of the dimethylcarbamoylmethyl

motif as a covalent warhead or solubility-enhancing linker.

Mechanistic Principles

The reaction proceeds via a classic bimolecular nucleophilic substitution (
). The nucleophile on the solid support (Resin-NuH) attacks the

-carbon of the chloroacetyl group, displacing the chloride ion.

Reaction Scheme
Where R = -CONH-CH

-CONMe

Selectivity Considerations
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e Thiols (Cys): React rapidly at pH 7.5-8.5. Highly chemoselective over amines at controlled
pH.

» Amines (N-terminus/Lys): React slower; require higher pH (DIEA/Collidine) or elevated
temperatures.

» Histidine/Methionine: Potential for side reactions (alkylation of imidazole or thioether) if
excess reagent and harsh conditions are used.

Experimental Protocols
Preparation of Stock Solution

Reagent: CldGly-DMA is typically a solid or viscous oil. Solvent: Dimethylformamide (DMF) or
N-Methyl-2-pyrrolidone (NMP).

Weigh 178.6 mg of CldGly-DMA (1.0 mmaol).

Dissolve in 5.0 mL of anhydrous DMF.

Concentration: 0.2 M.

Note: Prepare fresh to avoid hydrolysis of the chloroacetyl group by trace moisture.

Protocol A: Chemoselective Capping of Cysteine
Residues

This protocol permanently blocks free sulfhydryl groups on the resin-bound peptide, introducing
the polar dimethylamide tag.

Materials:

o Peptide-Resin (Fmoc-deprotected or side-chain deprotected Cys).
o Base: Diisopropylethylamine (DIPEA).

e Solvent: DMF.[1][2]

Step-by-Step Procedure:
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e Wash: Wash the resin 3x with DMF.

¢ Reaction Mixture: To the resin (0.1 mmol scale), add:
o 2.5 mL of 0.2 M CIdGly-DMA in DMF (5 eq, 0.5 mmol).
o 87 pL of DIPEA (5 eq, 0.5 mmol).

e Incubation: Shake at Room Temperature (RT) for 30—60 minutes.
o Optimization: For sterically hindered Cys, extend to 2 hours.

e Wash: Drain and wash resin 5x with DMF, 3x with DCM.

 Validation: Perform an Ellman’s Test (should be negative) or micro-cleavage followed by LC-
MS.

o Expected Mass Shift: +142.1 Da (Loss of H, Gain of

Protocol B: N-Terminal Alkylation (Peptoid-Like
Functionalization)

This protocol attaches the tag to the N-terminal amine. Note that this forms a secondary amine,
which is difficult to acylate further. This is typically a terminal step.

Materials:
e Resin-bound peptide with free N-terminal amine.
o Base: DIPEA or 2,4,6-Collidine.

o Catalyst: Potassium lodide (KI) (Optional, accelerates

Step-by-Step Procedure:
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e Wash: Wash resin 3x with DMF.
» Reaction Mixture:
o 2.5 mL of 0.2 M CIldGly-DMA in DMF (5 eq).
o 87 pL of DIPEA (5 eq).
o (Optional) 10 mg KI (Catalytic).
¢ Incubation: Shake at 50°C for 2 hours or RT overnight (12-16 h).
o Note: Heating is recommended for secondary amines or hindered N-termini.
e Wash: Wash 5x DMF, 3x DCM.
 Validation: Chloranil test (for secondary amines) or LC-MS.
o Expected Mass Shift: +142.1 Da.

Visualizing the Workflow

The following diagram illustrates the decision logic and chemical pathways for using CldGly-
DMA in solid-phase synthesis.
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Resin-Bound Peptide

(Deprotected)

Target Functional Group?

Free -SH

Free -NH2

Thiol (Cysteine) Amine (N-Terminus)
Selective Capping N-Alkylation

Add CIdGly-DMA (5 eq) | | Add CldGly-DMA (5 eq)

DIPEA (5 eq), DMF DIPEA (5 eq), Kl (cat)
RT, 30-60 min 50°C, 2-4 h
Thioether Linked Tag N-Alkylated Tag
(Resin-S-CH2-R) (Resin-NH-CH2-R)

Cleavage & LC-MS

(+142.1 Da shift)

Click to download full resolution via product page

Caption: Decision tree for functionalizing resin-bound peptides with CldGly-DMA based on the
target nucleophile.

Quantitative Data Summary
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Parameter Cysteine S-Alkylation N-Terminal N-Alkylation

Equivalents (Reagent) 3-5eq 5-10 eq

Base DIPEA (5 eq) DIPEA (10 eq) or Collidine
Room Temperature ( Elevated (

Temperature
) )

Time 30-60 min 2-16 hours

Catalyst None required Kl (0.1 eq) recommended

. ) . . e Over-alkylation (rare due to
Side Reactions Minimal (High Specificity) ]
steric bulk)

Troubleshooting & Optimization
Issue: Incomplete Reaction

o Cause: Steric hindrance from adjacent bulky amino acids (e.qg., lle, Val, Pro).
e Solution (Amine): Use microwave irradiation (50°C, 25 Watts, 15 min).

e Solution (Thiol): Repeat the coupling step (double couple) with fresh reagents.

Issue: Solubility/Precipitation

o Cause: High concentration of the reagent in pure DCM.

e Solution: Ensure DMF or NMP is used as the primary solvent. The dimethylamide tail aids
solubility, but the chloroacetyl headgroup requires polar aprotic solvents.

Issue: Side-Chain Alkylation

o Cause: Basic conditions reacting with His or Met.

o Solution: Keep pH < 8.0. For Cys capping, use a weaker base like 2,4,6-collidine instead of
DIPEA if His is present unprotected.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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